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Compound of Interest

Compound Name: Rubidium hydroxide

Cat. No.: B073440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties of rubidium hydroxide (RbOH), specifically its molar mass and density. The
information is presented to support research, development, and quality control activities where
precise data and methodologies are critical. This document includes tabulated data, detailed
experimental protocols for property determination, and graphical representations of the
workflows.

Core Properties of Rubidium Hydroxide

Rubidium hydroxide is a strong alkali metal hydroxide known for its highly corrosive and
hygroscopic nature. Accurate knowledge of its molar mass and density is essential for various
scientific applications, including stoichiometric calculations, solution preparation, and material
characterization.

Quantitative Data Summary

The molar mass and density of rubidium hydroxide are summarized in the table below for
easy reference. These values are based on established scientific literature and analytical data.
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Property Value Units Conditions
Molar Mass 102.475 g/mol
Density 3.203 g/cm3 solid, at 25 °C

Note: The molar mass is a calculated value based on the atomic masses of its constituent
elements. The density is an experimentally determined value for the solid state.

Experimental Determination Protocols

Precise experimental determination of the molar mass (via equivalent mass) and density of
rubidium hydroxide requires careful handling due to its hazardous properties. The following
sections detail the methodologies for these measurements.

Safety Precautions

Before commencing any experimental work, it is imperative to consult the Safety Data Sheet
(SDS) for rubidium hydroxide. RbOH is highly corrosive and can cause severe skin burns and
eye damage.[1] It is also hygroscopic, readily absorbing moisture and carbon dioxide from the
atmosphere.[2]

Personal Protective Equipment (PPE) Required:

o Chemical splash goggles and a face shield[3]

o Alkali-resistant gloves (e.g., neoprene, nitrile, or butyl rubber)[1]
e Alab coat and closed-toe shoes[1]

All handling of solid rubidium hydroxide and its concentrated solutions should be performed
within a certified chemical fume hood to avoid inhalation of any dust or aerosols.[1][3]

Protocol 1: Experimental Verification of Molar Mass via
Titration

The molar mass of a base can be experimentally verified by determining its equivalent mass
through acid-base titration.[4][5] For a monohydroxide base like rubidium hydroxide, the
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equivalent mass is equal to the molar mass because one mole of RbOH reacts with one mole
of protons (H*).[6]

Objective: To determine the equivalent mass of rubidium hydroxide by titrating a known mass
of RbOH with a standardized solution of a strong acid, such as hydrochloric acid (HCI).

Materials:

e Solid rubidium hydroxide (high purity)
o Standardized hydrochloric acid solution (~0.1 M)
e Phenolphthalein indicator solution

o Deionized water

e Analytical balance

e Buret (50 mL)

e Volumetric flasks and pipettes

e Erlenmeyer flasks

Procedure:

e Preparation of RbOH Solution:

o Inside a chemical fume hood, accurately weigh approximately 0.25 g of solid rubidium
hydroxide on an analytical balance. Record the exact mass.

o Carefully transfer the weighed RbOH to a 250 mL Erlenmeyer flask.

o Add approximately 50 mL of deionized water to dissolve the solid. Swirl gently to ensure
complete dissolution.

o Add 2-3 drops of phenolphthalein indicator to the flask. The solution will turn pink.

« Titration Setup:
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o Rinse a 50 mL buret with a small amount of the standardized HCI solution and then fill it,
ensuring no air bubbles are present in the tip.

o Record the initial volume of the HCI solution in the buret to two decimal places.

e Titration Process:

[e]

Place the Erlenmeyer flask containing the RbOH solution under the buret.

o

Slowly add the HCI solution from the buret to the flask while continuously swirling the
flask.

o

Continue adding the acid until the pink color of the solution disappears and the solution
becomes colorless. This is the endpoint of the titration.

Record the final volume of the HCI solution in the buret.

o

o Calculations:

[¢]

Calculate the volume of HCI used: Volume HCI = Final_Volume - Initial_Volume.

[e]

Calculate the moles of HCI used: Moles_HCI = Molarity_HCI x Volume_HCI (in L).

o

At the equivalence point, the moles of HCI equal the moles of RbOH.

[¢]

Calculate the experimental equivalent mass of RbOH: Equivalent._ Mass RbOH =
Mass_RbOH / Moles_HCI.

o Repeat: Perform the titration in triplicate to ensure accuracy and precision, and calculate the
average equivalent mass.

Protocol 2: Density Determination of Solid Rubidium
Hydroxide

The density of a solid can be determined using a pycnometer, a specialized flask that allows for
the precise measurement of volume.[7][8] This method is suitable for solids that do not dissolve
in the working liquid. Given that RbOH is highly soluble in water, an inert, non-polar solvent in
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which RbOH is insoluble (e.g., a high-purity hydrocarbon like kerosene or mineral oil of known
density) must be used.

Objective: To determine the density of solid rubidium hydroxide using the pycnometer method
with an inert liquid.

Materials:

Solid rubidium hydroxide (in small pellet or powder form)

Pycnometer (a glass flask with a ground-glass stopper containing a capillary tube)

Inert liquid of known density (e.g., kerosene)

Analytical balance

Constant temperature water bath
Procedure:
e Mass of the Empty Pycnometer:
o Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer on an analytical balance. Record this mass (ma).
o Mass of Pycnometer with Solid:

o Inside a fume hood, carefully add a small amount of solid rubidium hydroxide to the
pycnometer.

o Weigh the pycnometer containing the solid sample. Record this mass (mz2).
o The mass of the solid is m_solid = mz - ma.
e Mass of Pycnometer with Solid and Inert Liquid:

o Add the inert liquid to the pycnometer containing the solid until it is completely full.
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o Insert the stopper carefully, allowing any excess liquid and trapped air to escape through
the capillary.

o Place the pycnometer in a constant temperature bath (e.g., at 25 °C) to allow it to reach
thermal equilibrium.[9]

o Once equilibrated, ensure the liquid level is at the mark on the capillary. Dry the outside of
the pycnometer thoroughly.

o Weigh the pycnometer containing the solid and the inert liquid. Record this mass (ms).

o Mass of Pycnometer with Inert Liquid Only:
o Empty and clean the pycnometer.
o Fill the pycnometer completely with the inert liquid.

o Follow the same procedure as in step 3 to bring it to the same constant temperature and
weigh it. Record this mass (ma).

 Calculations:
o Mass of the inert liquid that fills the pycnometer: m_liquid_full = ma - ma.

o Volume of the pycnometer (and the inert liquid): V_pycnometer = m_liquid_full /
density_liquid.

o Mass of the inert liquid in the pycnometer with the solid: m_liquid_partial = ms - m2.

o Volume of the inert liquid in the pycnometer with the solid: V_liquid_partial =
m_liquid_partial / density_liquid.

o Volume of the solid rubidium hydroxide: V_solid = V_pycnometer - V_liquid_partial.

o Density of the solid rubidium hydroxide: Density RbOH = m_solid / V_solid.

Process Visualizations
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To aid in the understanding of the experimental procedures, the following diagrams illustrate

the logical workflows.

Workflow for Molar Mass Verification via Titration
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'
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Caption: Workflow for Molar Mass Verification via Titration.
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Workflow for Density Determination using a Pycnometer

(Weigh empty pychometer (mlD
Gdd solid RbOH and weigh (mZD

Fill with inert liquid, equilibrate temp, and weigh (m3)

'

Weigh pycnometer filled only with inert liquid (m4)

l

Calculate Volume of Solid
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'

Calculate Density of Solid
p_solid = (m2-m1) / V_solid
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Caption: Workflow for Density Determination using a Pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Rubidium Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073440#molar-mass-and-density-of-rubidium-
hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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